Cas no 40358-33-6 (2,3,4,5-tetrahydro-1,5-benzothiazepine)

• Product Name: 2,3,4,5-tetrahydro-1,5-benzothiazepine
• CAS No: 40358-33-6
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 333161
• PubChem ID: 93963
• Update Time: 2025-04-19

2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepine,2,3,4,5-tetrahydro-
• 2,3,4,5-TETRAHYDRO-1,5-BENZOTHIAZEPINE
• 2,3,4,5-tetrahydro-benzo[b][1,4]thiazepine
• 1,5-benzothiazepine,2,3,4,5-tetrahydro
• 2,3,4,5-tetrahydro-1,5 benzothiazepine
• 2,3,4,5-Tetrahydro-benzo[b][1,4]thiazepin
• 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrobromide
• Z57044255
• 40358-33-6
• EN300-11411
• A904643
• SCHEMBL1395667
• XSLBWZNMWUEVMS-UHFFFAOYSA-N
• AKOS000264932
• F2124-0746
• 2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine
• DTXSID30275921
• CS-0270479
• HMS1773H14
• 2,3,4,5-tetrahydro-1,5-benzothiazepine

• MDL： MFCD06364981
• Inchi： 1S/C9H11NS/c1-2-5-9-8(4-1)10-6-3-7-11-9/h1-2,4-5,10H,3,6-7H2
• InChI Key： XSLBWZNMWUEVMS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NCCC1

Computed Properties

• Exact Mass: 165.06100
• Monoisotopic Mass: 165.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 290.6°C at 760 mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.582
• PSA: 37.33000
• LogP: 2.73230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines